5-((2-(azepan-1-yl)-2-oxoethyl)thio)-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H27N5O4S/c1-26-20-18(22(30)27(2)23(26)31)21(33-14-17(29)28-12-6-4-5-7-13-28)25-19(24-20)15-8-10-16(32-3)11-9-15/h8-11H,4-7,12-14H2,1-3H3
• InChI Key: BOVZNUDQLVWKAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)N4CCCCCC4)C(=O)N(C1=O)C
• Molecular Formula: C23H27N5O4S
• Molecular Weight: 469.6 g/mol

Description

5-((2-(azepan-1-yl)-2-oxoethyl)thio)-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H27N5O4S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

One study focused on the synthesis of novel heterocyclic compounds, including derivatives similar to the specified compound, for their potential biological activities. These compounds were screened for their inhibitory activities on cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2), demonstrating significant analgesic and anti-inflammatory effects. Specifically, some compounds showed high COX-2 selectivity, comparable to that of sodium diclofenac, a standard drug used in the study (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Nonlinear Optical Properties

Another area of research includes investigating the nonlinear optical properties of related compounds. In one study, novel styryl dyes, closely related to the specified compound, were examined using the Z-scan technique. These compounds displayed significant nonlinear refractive indices and absorption coefficients, suggesting their potential as nonlinear optical materials for device applications. The study highlighted the increase in nonlinear absorption cross-section with the increase in π electron density, showcasing their promise in optical power limiting applications (Shettigar et al., 2009).

Chemical Reactions and Synthesis Pathways

The chemical behavior of similar pyrimidine derivatives has been extensively studied. One study described the reactions of these compounds with α-amino acid derivatives, leading to the formation of azomethine ylides and pyrimido[4,5-b]azepine derivatives. This research provides insights into the reaction profiles of these compounds, which are dependent on the N-substituent patterns of the amino acid derivatives used (Inazumi et al., 1994).